5-chloro-N-(4-chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-chloro-N-(4-chlorophenyl)-1-[(2,4-dichlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H12Cl4N2O2/c20-12-3-5-15(6-4-12)24-18(26)16-7-14(22)10-25(19(16)27)9-11-1-2-13(21)8-17(11)23/h1-8,10H,9H2,(H,24,26)
• InChI Key: CHIWQYQURRMHSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl)Cl)Cl
• Molecular Formula: C19H12Cl4N2O2
• Molecular Weight: 442.1 g/mol

Description

5-chloro-N-(4-chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C19H12Cl4N2O2 and its molecular weight is 442.12. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

Antimicrobial Activities : Studies on pyrimidine derivatives, closely related to the compound , have demonstrated significant antimicrobial properties. For example, the synthesis of tetrahydropyrimidine-thiones and their thiazolo[3,2-a]pyrimidine derivatives has shown considerable inhibition on bacterial and fungal growth, indicating potential for developing antimicrobial agents (Akbari et al., 2008).

Chemical Properties and Synthesis

Structural Studies : Compounds with chlorophenyl and pyridinecarboxamide groups have been the subject of various structural studies, including X-ray diffraction and NMR, to understand their molecular geometry, which is crucial for designing drugs with specific target interactions. For instance, the investigation into hydrogen bonding in anticonvulsant enaminones provides insights into their molecular structure, potentially guiding the synthesis of new pharmaceuticals with improved efficacy (Kubicki et al., 2000).

Material Science and Engineering

Polymer Synthesis : The use of chlorophenyl compounds in the synthesis of polymers showcases their utility in material science. The development of new condensing agents for the synthesis of polyamides demonstrates the versatility of these compounds in creating high-performance materials with specific properties (Kimura et al., 1992).

Advanced Materials and Devices

Optical and Electronic Properties : Research into pyridine derivatives' structural, optical, and junction characteristics highlights their potential in creating advanced materials for electronics and photonics. The study of pyrazolo pyridine derivatives reveals insights into their thermal, structural, and optical characteristics, opening avenues for their use in devices like photosensors and other optoelectronic applications (Zedan et al., 2020).